5-Fluoro-2-nitro-4-trifluoromethyl-benzoic acid methyl ester

• Molecular Formula: C9H5F4NO4
• Molecular Weight: 267.13 g/mol
• IUPAC Name: methyl 5-fluoro-2-nitro-4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C9H5F4NO4/c1-18-8(15)4-2-6(10)5(9(11,12)13)3-7(4)14(16)17/h2-3H,1H3
• InChI Key: SIVZOQQNZJXRJI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)F

Description

5-Fluoro-2-nitro-4-trifluoromethyl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C9H5F4NO4 and its molecular weight is 267.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6.2 g (24.5 mmole) of 5-fluoro-2-nitro-4-trifluoromethyl-benzoic acid in 250 ml of methanol is treated with 9.28 ml (73.5 mmole) of trimethylchlorosilane and heated to reflux for six days during which every evening additional 9.28 ml of trimethylchlorosilane are added. The cooled solution is evaporated in vacuo and distributed between dichloro-methane and water. The combined organic phases are extracted twice with 50 ml of a 0.5 M sodium hydroxide solution and with 50 ml brine. After drying over sodium sulfate, filtering and evaporation the crystalline residue is recrystallized from acetone/petrolether to give 5-fluoro-2-nitro-4-trifluoromethyl-benzoic acid methyl ester of m.p. 66-68° C.